Domitroban
Domitroban
Domitroban is a monoterpenoid.
Brand Name:
Vulcanchem
CAS No.:
115266-92-7
VCID:
VC20860865
InChI:
InChI=1S/C20H27NO4S/c22-19(23)11-7-2-1-6-10-18-15-12-13-16(14-15)20(18)21-26(24,25)17-8-4-3-5-9-17/h1,3-6,8-9,15-16,18,20-21H,2,7,10-14H2,(H,22,23)/b6-1-/t15-,16+,18+,20+/m1/s1
SMILES:
C1CC2CC1C(C2NS(=O)(=O)C3=CC=CC=C3)CC=CCCCC(=O)O
Molecular Formula:
C20H27NO4S
Molecular Weight:
377.5 g/mol
Domitroban
CAS No.: 115266-92-7
Cat. No.: VC20860865
Molecular Formula: C20H27NO4S
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Domitroban is a monoterpenoid. |
|---|---|
| CAS No. | 115266-92-7 |
| Molecular Formula | C20H27NO4S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2S,3S,4S)-3-(benzenesulfonamido)-2-bicyclo[2.2.1]heptanyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H27NO4S/c22-19(23)11-7-2-1-6-10-18-15-12-13-16(14-15)20(18)21-26(24,25)17-8-4-3-5-9-17/h1,3-6,8-9,15-16,18,20-21H,2,7,10-14H2,(H,22,23)/b6-1-/t15-,16+,18+,20+/m1/s1 |
| Standard InChI Key | PWTCIBWRMQFJBC-ZEMKZVSASA-N |
| Isomeric SMILES | C1C[C@H]2C[C@@H]1[C@@H]([C@H]2NS(=O)(=O)C3=CC=CC=C3)C/C=C\CCCC(=O)O |
| SMILES | C1CC2CC1C(C2NS(=O)(=O)C3=CC=CC=C3)CC=CCCCC(=O)O |
| Canonical SMILES | C1CC2CC1C(C2NS(=O)(=O)C3=CC=CC=C3)CC=CCCCC(=O)O |
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